Cas no 35853-41-9 (2,8-Bis(trifluoromethyl)-4-hydroxyquinoline)

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline is a fluorinated quinoline derivative characterized by its trifluoromethyl substituents at the 2 and 8 positions and a hydroxyl group at the 4 position. This structure imparts enhanced electron-withdrawing properties and increased stability, making it valuable in pharmaceutical and agrochemical research. The presence of trifluoromethyl groups improves lipophilicity and metabolic resistance, while the hydroxyl group provides a reactive site for further functionalization. Its unique electronic and steric effects make it a useful intermediate in the synthesis of bioactive compounds, particularly those requiring fluorinated motifs for improved binding affinity or pharmacokinetic properties. The compound is typically handled under controlled conditions due to its reactivity.
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline structure
35853-41-9 structure
Product Name:2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
CAS No:35853-41-9
MF:C11H5F6NO
MW:281.153923749924
MDL:MFCD00075091
CID:54503
PubChem ID:125308079
Update Time:2025-10-29

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

    • 2,8-Bis(trifluoromethyl)quinolin-4-ol
    • BUTTPARK 94\04-03
    • 2,8-DI(TRIFLUOROMETHYL)QUINOLIN-4-OL
    • 2,8-BIS(TRIFLUOROMETHYL)-4-QUINOLINOL
    • 2,8-BIS-TRIFLUOROMETHYL-4-HYDROXYCHINOLE
    • 2,8-BIS TRIFLUOROMETHYL-4-HYDROXY QUINOLEINE
    • 2,8-BIS(TRIFLUOROMETHYL)-4-HYDROXYQUINOLINE
    • 2,8-Bis(Trifluoromethyl)-4-Hyd
    • 2,8-bis(trifluoromethyl)-1H-quinolin-4-one
    • 2,5-DIMETHYLPYRROLE-3-CARBOXYLIC ACID
    • 2,8-Bis-(trifluoromethyl)-4-quinolinol
    • BDBM35446
    • HMS2223E03
    • 2,8-bis(trifluoromethyl)-4-quinolone
    • Maybridge1_004836
    • PS-7228
    • AKOS015897072
    • C11H5F6NO
    • HMS555D18
    • UNII-VO1XSY74EW
    • NCGC00247326-01
    • 4-Quinolinol, 2,8-bis(trifluoromethyl)-
    • 35853-41-9
    • B3714
    • 2,8-bis-(trifluoromethyl)-4-hydroxyquinoline
    • 2,8-Bis(trifluoromethyl)quinolin-4(1H)-one
    • CCG-247625
    • VO1XSY74EW
    • SCHEMBL1655812
    • SY005925
    • MLS000889059
    • SB71450
    • 949507-83-9
    • DTXSID20189402
    • 2,8-Bis-trifluoromethyl-quinolin-4-ol
    • DTXCID10111893
    • CC-PMLSC-DMA-P104
    • SMR000209021
    • cid_736140
    • MFCD00075091
    • BCP16098
    • 4-Hydroxy-2,8-bis(trifluoromethyl)quinoline
    • 97Q
    • CHEMBL1312885
    • BBL102676
    • AKOS005254544
    • AC-7363
    • STL556480
    • NS00057497
    • CS-W017782
    • DB-020266
    • EINECS 252-762-0
    • 2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
    • MDL： MFCD00075091
    • Inchi： 1S/C11H5F6NO/c12-10(13,14)6-3-1-2-5-7(19)4-8(11(15,16)17)18-9(5)6/h1-4H,(H,18,19)
    • InChI Key： JIWHKBAFGFPZKM-UHFFFAOYSA-N
    • SMILES： OC1=CC(C(F)(F)F)=NC2=C(C(F)(F)F)C=CC=C12

Computed Properties

  • Exact Mass: 281.02800
  • Monoisotopic Mass: 281.027533
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Color/Form: powder
  • Density: 1.4837 (estimate)
  • Melting Point: 131.0 to 135.0 deg-C
  • Boiling Point: 238℃ at 760 mmHg
  • Flash Point: 97.8℃
  • Refractive Index: 1.384
  • PSA: 33.12000
  • LogP: 3.97800
  • Solubility: Insoluble

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：2811
  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S37/39
  • Risk Phrases：R36/37/38
  • HazardClass：IRRITANT
  • Storage Condition：Store at 4°C,-4At ℃Store…Better

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-UD198-25g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 98%
25g
 826CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-UD198-5g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 98%
5g
 187CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A-UD198-1g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 98%
1g
 60CNY 2021-05-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B802524-25g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 98%
25g
 674.00 2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B3714-5G
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 >98.0%(GC)
5g
 ¥630.00 2023-06-14
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R004962-1g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 98%
1g
 ￥27 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R004962-5g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 98%
5g
 ￥76 2024-05-24
Alichem
A189008199-100g
2,8-Bis(trifluoromethyl)quinolin-4-ol
 35853-41-9 95%
100g
 $536.36 2023-09-02
Fluorochem
008204-1g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 99%
1g
 ￡10.00 2022-03-01
Fluorochem
008204-5g
2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
 35853-41-9 99%
5g
 ￡18.00 2022-03-01

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Production Method

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:35853-41-9)2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
Order Number:A822999
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:10
Price ($):179.0/742.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:35853-41-9)2,8-双(三氟甲基)-4-羟基喹啉
Order Number:LE1712481
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:35
Price ($):discuss personally
Email:18501500038@163.com

2,8-Bis(trifluoromethyl)-4-hydroxyquinoline Related Literature

35853-41-9 (2,8-Bis(trifluoromethyl)-4-hydroxyquinoline) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:35853-41-9)2,8-Bis(trifluoromethyl)-4-hydroxyquinoline
A822999
Purity:99%/99%
Quantity:100g/500g
Price ($):179.0/742.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:35853-41-9)2,8-双(三氟甲基)-4-羟基喹啉
LE1712481
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email